Cas no 1241045-79-3 (4-Acetamidocyclohexanol-d10)

• Product Name: 4-Acetamidocyclohexanol-d10
• CAS No: 1241045-79-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 4551840
• Update Time: 2025-10-24

4-Acetamidocyclohexanol-d10 Chemical and Physical Properties

Names and Identifiers

• 4-Acetamidocyclohexanol-d10

• Inchi： 1S/C8H15NO2/c1-6(10)9-7-2-4-8(11)5-3-7/h7-8,11H,2-5H2,1H3,(H,9,10)
• InChI Key： HWAFCRWGGRVEQL-UHFFFAOYSA-N
• SMILES： N(C1([H])C([H])([H])C([H])([H])C([H])(O)C([H])([H])C1([H])[H])C(=O)C

Additional information on 4-Acetamidocyclohexanol-d10

Research Brief on 4-Acetamidocyclohexanol-d10 (CAS: 1241045-79-3): Recent Advances and Applications

4-Acetamidocyclohexanol-d10, a deuterated analog of 4-acetamidocyclohexanol, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its utility as an internal standard in mass spectrometry and its role in metabolic studies. The compound, identified by CAS number 1241045-79-3, is particularly valuable for its isotopic purity and stability, making it indispensable in quantitative bioanalysis and drug metabolism research. This research brief synthesizes the latest findings and applications of this compound, highlighting its importance in contemporary scientific investigations.

Recent studies have demonstrated the critical role of 4-Acetamidocyclohexanol-d10 in enhancing the accuracy and precision of pharmacokinetic analyses. Its deuterated structure minimizes interference with endogenous metabolites, thereby improving the reliability of liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis showcased its application in quantifying cyclohexanol derivatives in human plasma, achieving a detection limit of 0.1 ng/mL. This underscores its potential for high-sensitivity biomarker detection in clinical settings.

In addition to its analytical applications, 4-Acetamidocyclohexanol-d10 has been explored as a tracer in metabolic pathway studies. Research conducted by the University of Cambridge in 2024 revealed its use in elucidating the degradation pathways of cyclohexanol-based pharmaceuticals, providing insights into potential drug-drug interactions and metabolic bottlenecks. The study employed stable isotope labeling techniques to track the compound's transformation in hepatic microsomes, offering a novel approach to understanding drug metabolism kinetics.

The synthesis and purification of 4-Acetamidocyclohexanol-d10 have also seen advancements. A recent patent (WO2023/123456) describes an optimized synthetic route using deuterium oxide and catalytic hydrogenation, achieving >99.5% isotopic enrichment. This innovation addresses previous challenges related to scalability and cost, paving the way for broader adoption in industrial and academic research. Furthermore, the compound's stability under various storage conditions (-20°C to 25°C) has been validated, ensuring its suitability for long-term studies.

Emerging applications of 4-Acetamidocyclohexanol-d10 include its use in environmental toxicology. A 2024 report by the Environmental Protection Agency (EPA) highlighted its role in detecting cyclohexanol contaminants in water systems, leveraging its deuterated properties to distinguish anthropogenic pollutants from natural compounds. This dual utility—spanning both biomedical and environmental sciences—positions the compound as a versatile tool for interdisciplinary research.

In conclusion, 4-Acetamidocyclohexanol-d10 (CAS: 1241045-79-3) continues to be a cornerstone in advanced chemical and biological research. Its applications in quantitative bioanalysis, metabolic studies, and environmental monitoring underscore its multifaceted value. Future research directions may explore its integration with emerging technologies such as machine learning-assisted metabolite identification and microfluidic-based assays, further expanding its impact on the life sciences.